Cas no 14235-81-5 (4-Ethynylaniline)

4-Ethynylaniline structure

Product Name:4-Ethynylaniline

CAS No:14235-81-5

MF:C₈H₇N

MW:117.147881746292

MDL:MFCD00168824

CID:49689

PubChem ID:3760025

Update Time:2025-04-18

4-Ethynylaniline Chemical and Physical Properties

Names and Identifiers

- 4-Ethynylaniline
- 4-ethenylbenzenamine
- 4-Aminophenylacetylene
- 4-ethynylBenzenamine
- p-Ethynylaniline
- P-APAC
- p-Ethnylaniline
- 4-ETHYNYLPHENYLAMINE
- 4-Ethynyl-benzenaMine
- 4-ETHYNYLANILINE 97%
- 4-Ethynylaniline ,98%
- MDL： MFCD00168824
- Inchi： 1S/C8H7N/c1-2-7-3-5-8(9)6-4-7/h1,3-6H,9H2
- InChI Key： JXYITCJMBRETQX-UHFFFAOYSA-N
- SMILES： NC1C=CC(C#C)=CC=1

Computed Properties

Exact Mass: 117.05800
Monoisotopic Mass: 117.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.05
Melting Point: 102.0 to 105.0 deg-C
Boiling Point: 223.7 °C at 760 mmHg
Flash Point: 223.7 °C at 760 mmHg
Refractive Index: 1.589
PSA: 26.02000
LogP: 1.83130
Solubility: Not determined

4-Ethynylaniline Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8-10-23
Hazardous Material Identification：
Storage Condition：Keep in dark place,Sealed in dry,2-8°C
Safety Term：S26;S36
Risk Phrases：R36/37/38

4-Ethynylaniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Ethynylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-5 G	4-ethynylaniline	14235-81-5	97%	5g	¥ 303.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-10 G	4-ethynylaniline	14235-81-5	97%	10g	¥ 567.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-25 G	4-ethynylaniline	14235-81-5	97%	25g	¥ 1,023.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-50 G	4-ethynylaniline	14235-81-5	97%	50g	¥ 1,821.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-100 G	4-ethynylaniline	14235-81-5	97%	100g	¥ 3,187.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92078-250 G	4-ethynylaniline	14235-81-5	97%	250g	¥ 5,669.00	2021-05-07
Chemenu	CM118611-3000g	4-Ethynylaniline	14235-81-5	95+%	3000g	$4714	2021-06-17
Fluorochem	045242-1g	4-Ethynylaniline	14235-81-5	95%	1g	￡28.00	2022-03-01
Fluorochem	045242-5g	4-Ethynylaniline	14235-81-5	95%	5g	￡40.00	2022-03-01
Fluorochem	045242-10g	4-Ethynylaniline	14235-81-5	95%	10g	￡70.00	2022-03-01

4-Ethynylaniline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:14235-81-5)4-Ethynylaniline

Order Number:A807900

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:06

Price ($):233.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:14235-81-5)4-ETHYNYLANILINE

Order Number:sfd3293

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com